Cas no 335081-12-4 (4,6-Dichloro-1,3-dinitrobenzene-13C6)

• Product Name: 4,6-Dichloro-1,3-dinitrobenzene-13C6
• CAS No: 335081-12-4
• MF: C₆H₂Cl₂N₂O₄
• MW: 242.953008174896
• CID: 1066125
• Update Time: 2025-05-25

4,6-Dichloro-1,3-dinitrobenzene-13C6 Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-1,3-dinitrobenzene-13C6

• Inchi： 1S/C6H2Cl2N2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： ZPXDNSYFDIHPOJ-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13CH]=[13C]([13C](=[13CH][13C]=1[N+](=O)[O-])[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 2.7
• Topological Polar Surface Area: 91.6

Additional information on 4,6-Dichloro-1,3-dinitrobenzene-13C6

4,6-Dichloro-1,3-dinitrobenzene-13C6: A Comprehensive Overview

The compound with CAS No. 335081-12-4, commonly referred to as 4,6-Dichloro-1,3-dinitrobenzene-13C6, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes two chlorine atoms at the 4 and 6 positions of the benzene ring and two nitro groups at the 1 and 3 positions. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 4,6-Dichloro-1,3-dinitrobenzene-13C6 in various chemical transformations. Researchers have explored its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals. The compound's reactivity is influenced by the electron-withdrawing effects of the nitro groups and the chlorinating agents, which make it a versatile building block in organic synthesis.

One of the most notable advancements in the study of 4,6-Dichloro-1,3-dinitrobenzene-13C6 involves its application in click chemistry. This approach leverages the compound's ability to undergo rapid and selective reactions under mild conditions, facilitating the construction of complex molecular architectures. Such developments have opened new avenues for drug discovery and materials engineering.

In terms of synthesis, 4,6-Dichloro-1,3-dinitrobenzene-13C6 can be prepared through a variety of methods, including electrophilic substitution and nitration reactions. Recent research has focused on optimizing these processes to enhance yield and purity while minimizing environmental impact. For instance, catalytic systems that utilize transition metals have been employed to streamline the synthesis pathway.

The structural integrity of 4,6-Dichloro-1,3-dinitrobenzene-13C6 has also been examined using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into the compound's conformational preferences and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Another area of interest is the compound's stability under various conditions. Investigations into thermal stability and photochemical reactivity have revealed that 4,6-Dichloro-1,3-dinitrobenzene-13C6 exhibits remarkable resilience to degradation under standard laboratory conditions. This property makes it a promising candidate for applications in high-performance materials that require durability under extreme conditions.

Furthermore, recent studies have explored the biological activity of 4,6-Dichloro-1,3-dinitrobenzene-13C6. Initial assays suggest that it may possess bioactive properties that could be harnessed for therapeutic purposes. However, further research is needed to fully elucidate its pharmacological potential.

In conclusion, 4,6-Dichloro-1,3-dinitrobenzene-13C6 (CAS No. 335081-12-4) stands as a testament to the ongoing advancements in organic chemistry. Its unique structure and versatile properties continue to inspire innovative research across multiple disciplines. As new applications emerge and synthetic methodologies evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.